Cas no 738607-10-8 (Cyclobutanecarboxylic acid, 1,1'-(5-oxo-1,9-nonanediyl)bis-)

• Product Name: Cyclobutanecarboxylic acid, 1,1'-(5-oxo-1,9-nonanediyl)bis-
• CAS No: 738607-10-8
• MF: C₁₉H₃₀O₅
• MW: 338.438506603241
• CID: 4164759
• PubChem ID: 11702831
• Update Time: 2025-04-24

Cyclobutanecarboxylic acid, 1,1'-(5-oxo-1,9-nonanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1,1'-(5-oxo-1,9-nonanediyl)bis-
• SCHEMBL187310
• DS-020695
• KOHFLXBQGTYEGE-UHFFFAOYSA-N
• 1-[9-(1-carboxycyclobutyl)-5-oxononyl]-1-cyclo-butanecarboxylic acid
• 1-[9-(1-carboxycyclobutyl)-5-oxononyl]-1-cyclobutanecarboxylic acid
• 738607-10-8

• Inchi： 1S/C19H30O5/c20-15(7-1-3-9-18(16(21)22)11-5-12-18)8-2-4-10-19(17(23)24)13-6-14-19/h1-14H2,(H,21,22)(H,23,24)
• InChI Key： KOHFLXBQGTYEGE-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC(CCCCC2(C(=O)O)CCC2)=O)CCC1)=O

Computed Properties

• Exact Mass: 338.20932405Da
• Monoisotopic Mass: 338.20932405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.7Ų